molecular formula C8H4Cl3NO B8373280 2-Chloromethyl-4,7-dichlorobenzoxazole

2-Chloromethyl-4,7-dichlorobenzoxazole

Cat. No.: B8373280
M. Wt: 236.5 g/mol
InChI Key: QLRTUXOBLABZHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloromethyl-4,7-dichlorobenzoxazole is a useful research compound. Its molecular formula is C8H4Cl3NO and its molecular weight is 236.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H4Cl3NO

Molecular Weight

236.5 g/mol

IUPAC Name

4,7-dichloro-2-(chloromethyl)-1,3-benzoxazole

InChI

InChI=1S/C8H4Cl3NO/c9-3-6-12-7-4(10)1-2-5(11)8(7)13-6/h1-2H,3H2

InChI Key

QLRTUXOBLABZHK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C(=C1Cl)N=C(O2)CCl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-amino-3,6-dichlorophenol (23.91 g, 134 mmol) in methylene chloride (270 mL), solid ethyl chloroiminoacetate hydrogen chloride (31.9 g, 202 mmol) was added. The resultant slurry was stirred at room temperature overnight, then filtered through a plug of Celite, and concentrated under reduced pressure (15 torr). The solid residue was subjected to column chromatography on silica gel (elution with chloroform). Collection and concentration of appropriate fractions yielded 26.6 g (86%) of 2-chloromethyl-4,7-dichlorobenzoxazole.
Quantity
23.91 g
Type
reactant
Reaction Step One
Quantity
31.9 g
Type
reactant
Reaction Step One
Quantity
270 mL
Type
solvent
Reaction Step One

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